Cas no 40807-05-4 (1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene)

1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene structure
40807-05-4 structure
Product Name:1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene
CAS No:40807-05-4
MF:C14H11NO4S
MW:289.306442499161
CID:926216
PubChem ID:5382425
Update Time:2025-04-19

1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(benzenesulfonyl)ethenyl]-3-nitrobenzene
    • (3-nitro-trans-styryl)-phenyl sulfone
    • (3-Nitro-trans-styryl)-phenyl-sulfon
    • (E)-1-nitro-3-(2-(phenylsulfonyl)vinyl)benzene
    • 1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride
    • 1-(Phenylsulfonyl)indole-3-sulfonyl chloride
    • 1-phenylsulfonyl-1H-indole-3-sulfonyl chloride
    • 1-phenylsulfonyl-2-(3'-nitrophenyl)ethene
    • AG-F-84298
    • AK130316
    • BB 0237612
    • CTK1G7829
    • FT-0678215
    • KB-85974
    • NSC-140188
    • NSC140188
    • SCHEMBL7905287
    • 40807-05-4
    • Inchi: 1S/C14H11NO4S/c16-15(17)13-6-4-5-12(11-13)9-10-20(18,19)14-7-2-1-3-8-14/h1-11H/b10-9+
    • InChI Key: QPDCKELHZKDQNP-MDZDMXLPSA-N
    • SMILES: S(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 289.04093
  • Monoisotopic Mass: 289.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 77.28
  • LogP: 4.64340
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